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Compound of Interest

Compound Name: RU 35929

Cat. No.: B1680175 Get Quote

For researchers, scientists, and drug development professionals, RU 35929, also known by its

chemical name (+/-)-1-benzenesulfonyl-5-ethoxypyrrolidin-2-one (CAS Number: 111711-47-8),

is identified in scientific literature as a nootropic agent with potential to enhance learning and

memory. However, a comprehensive review of publicly accessible scientific databases and

literature reveals a significant scarcity of detailed pharmacological data and experimental

protocols, precluding the creation of an in-depth technical guide at this time.

While RU 35929 is cited in several patents and chemical supplier databases as a compound

with nootropic properties, the foundational scientific research detailing its mechanism of action,

binding affinities, and in vivo efficacy remains largely unavailable in the public domain. This

lack of data prevents a thorough analysis of its potential therapeutic applications and the

creation of detailed experimental methodologies as requested.

The most prominent and frequently referenced source of information on RU 35929 is a 1990

study by Amato, M.E., et al., published in the Journal of Molecular Structure. This publication

primarily focuses on the X-ray and 1H-NMR spectroscopic analysis of RU 35929, providing

valuable insights into its molecular structure and conformation. However, it does not appear to

contain the quantitative biological data necessary for a comprehensive therapeutic evaluation.
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Parameter Data

Compound Name RU 35929

Chemical Name (+/-)-1-benzenesulfonyl-5-ethoxypyrrolidin-2-one

CAS Number 111711-47-8

Compound Class Nootropic Agent

Reported Activity Enhancement of learning and memory

Logical Relationship: Information Scarcity

In-depth Technical Guide Request
(RU 35929) Comprehensive Literature SearchInitiates Scarcity of Quantitative Pharmacological Data
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Leads to
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Caption: Logical workflow illustrating the impact of data scarcity on fulfilling the request.

Due to the limited availability of primary research detailing the pharmacological profile of RU
35929, a comprehensive technical guide with quantitative data and detailed experimental

protocols cannot be constructed. Further research and publication of in vitro and in vivo studies

are necessary to elucidate the therapeutic potential of this compound. Researchers interested

in RU 35929 are encouraged to seek out the foundational study by Amato et al. as a starting

point for understanding its chemical properties.

To cite this document: BenchChem. [RU 35929: An Obscure Nootropic Agent with Limited
Publicly Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680175#ru-35929-potential-therapeutic-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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